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Compound of Interest

Compound Name:
2-Bromo-3-fluoroaniline

hydrochloride

CAS No.: 118313-87-4

Cat. No.: B045047

Get Quote

For researchers and professionals in drug development, understanding the physical

characteristics of an active pharmaceutical ingredient (API) or its precursors is not merely an

academic exercise; it is the foundation upon which formulation, bioavailability, and ultimately,

therapeutic efficacy are built. 2-Bromo-3-fluoroaniline is a crucial building block in the synthesis

of numerous pharmaceutical compounds.[1][2][3] However, like many aniline derivatives, its

utility in aqueous environments is often limited by poor solubility. The conversion to a

hydrochloride salt is a standard and effective strategy to overcome this limitation, enhancing its

suitability for further processing and formulation.

This guide addresses a notable gap in readily available public data concerning the specific

physical properties of 2-Bromo-3-fluoroaniline hydrochloride. While data for the parent

aniline (the "free base") is accessible, the properties of its salt form are not well-documented.

Therefore, this document serves a dual purpose: first, to consolidate the known properties of

the free base as a benchmark, and second, to provide a robust, scientifically-grounded

framework of predictive insights and standardized experimental protocols for the

characterization of the hydrochloride salt. This approach empowers researchers to generate

the necessary data with confidence, ensuring both scientific integrity and practical applicability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b045047#bc-rfq
https://www.lookchem.com/casno111721-75-6.html
https://www.fishersci.ca/shop/products/2-bromo-3-fluoroaniline-97-thermo-scientific/p-7053919
https://www.fishersci.ie/shop/products/2-bromo-3-fluoroaniline-97-thermo-scientific/15488258
https://www.benchchem.com/product/b045047/docs?utm_src=pdf-body#foreword-bridging-the-data-gap-for-a-key-pharmaceutical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 1: From Free Base to Hydrochloride Salt:
Rationale and Synthesis
The primary motivation for converting 2-Bromo-3-fluoroaniline to its hydrochloride salt is to

significantly increase its aqueous solubility and improve its handling characteristics. The lone

pair of electrons on the nitrogen atom of the aniline's amino group readily accepts a proton

from an acid, forming a positively charged ammonium ion. This ionic character drastically

improves the molecule's interaction with polar solvents like water.

General Synthesis Protocol
The preparation of the hydrochloride salt is a straightforward acid-base reaction. The following

protocol outlines a standard laboratory procedure.

Experimental Protocol: Synthesis of 2-Bromo-3-fluoroaniline HCl

Dissolution: Dissolve 1.0 equivalent of 2-Bromo-3-fluoroaniline free base (CAS 111721-75-6)

in a minimal amount of a suitable organic solvent (e.g., diethyl ether, ethyl acetate, or

isopropanol) at room temperature.

Acidification: While stirring, slowly add 1.0 to 1.2 equivalents of a solution of hydrochloric

acid (e.g., 2M HCl in diethyl ether or concentrated aqueous HCl) dropwise to the aniline

solution.

Precipitation & Isolation: The hydrochloride salt will typically precipitate out of the solution as

a solid. Continue stirring for 30-60 minutes to ensure complete reaction.

Filtration: Collect the solid precipitate by vacuum filtration.

Washing: Wash the collected solid with a small amount of the cold organic solvent used in

step 1 to remove any unreacted starting material or excess HCl.

Drying: Dry the resulting white to off-white solid under vacuum to yield 2-Bromo-3-
fluoroaniline hydrochloride.
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Synthesis Workflow: Aniline to Hydrochloride Salt

1. Dissolve Aniline
in Organic Solvent

2. Add HCl Solution
(e.g., in Diethyl Ether)

3. Precipitation
of Salt

4. Isolate by
Vacuum Filtration

5. Wash with
Cold Solvent

6. Dry Under Vacuum

Final Product:
2-Bromo-3-fluoroaniline HCl

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Bromo-3-fluoroaniline HCl.

Section 2: Core Physical Properties
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The transformation from a neutral molecule to an ionic salt fundamentally alters its physical

properties. The following table summarizes the known data for the free base and provides

expert-predicted values and characteristics for the hydrochloride salt, which should be

validated experimentally.

Property
2-Bromo-3-fluoroaniline
(Free Base)

2-Bromo-3-fluoroaniline
HCl (Predicted/Expected)

CAS Number 111721-75-6[1] Not Assigned

Molecular Formula C₆H₅BrFN[1][4] C₆H₆BrFN⁺Cl⁻

Molecular Weight 190.01 g/mol [1][4] 226.47 g/mol

Appearance Off-white crystalline solid[1][4]
White to off-white crystalline

solid

Melting Point 32-34 °C[1]
Significantly higher; likely >150

°C (with decomposition)

Solubility Slightly soluble in water[1][2][3]

Soluble in water; sparingly

soluble in non-polar organic

solvents

pKa (of conjugate acid) 1.52 ± 0.10 (Predicted)[1]
The pKa of the anilinium ion;

critical for formulation

Section 3: Methodologies for Physical
Characterization
This section provides the "why" and "how" behind the crucial experiments required to

characterize the hydrochloride salt, offering field-proven insights into protocol design.

Melting Point Determination
Expertise & Causality: The melting point of a crystalline solid is a sensitive indicator of purity.

For a salt, it is often accompanied by decomposition. A sharp melting range suggests high

purity, whereas a broad range typically indicates the presence of impurities or residual solvent.
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The significant increase from the free base's 32-34 °C is a primary confirmation of successful

salt formation.

Protocol: Digital Melting Point Analysis

Sample Preparation: Finely grind a small amount of the dried hydrochloride salt into a

powder.

Capillary Loading: Tightly pack the powder into a capillary tube to a height of 2-3 mm.

Instrumentation: Place the capillary into a calibrated digital melting point apparatus.

Measurement: Use a rapid heating ramp (e.g., 10-20 °C/min) to approximate the melting

point. For the formal measurement, use a new sample and a slow ramp rate (1-2 °C/min)

starting approximately 20 °C below the estimated melting point.

Reporting: Record the temperature range from the appearance of the first liquid droplet to

the complete liquefaction of the solid. Note any decomposition (e.g., color change).

Solubility Profile: The Shake-Flask Method
Expertise & Causality: For drug development, thermodynamic solubility is the most relevant

measure. The shake-flask method is the gold standard for this determination. It measures the

equilibrium concentration of a solute in a solvent at a specific temperature, providing a

definitive value for saturation solubility, which is essential for predicting oral bioavailability and

designing liquid formulations.

Protocol: Equilibrium Solubility Determination via Shake-Flask

System Preparation: Add an excess amount of 2-Bromo-3-fluoroaniline HCl to a series of

vials, each containing a precise volume of the desired solvent (e.g., deionized water,

phosphate-buffered saline pH 7.4). The excess solid is crucial to ensure saturation is

reached.

Equilibration: Seal the vials and place them in a shaker bath set to a constant temperature

(e.g., 25 °C or 37 °C). Agitate for a period sufficient to reach equilibrium (typically 24-72

hours).
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Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for the solid to settle. Alternatively, centrifuge the samples to pellet the excess

solid.

Sample Extraction: Carefully extract a known volume of the supernatant (the clear, saturated

solution) using a filtered syringe to avoid aspirating any solid particles.

Quantification: Dilute the extracted sample with a suitable mobile phase or solvent and

quantify the concentration of the dissolved compound using a validated analytical technique

like High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis

Spectroscopy.[5][6][7]

Calculation: Calculate the solubility in mg/mL or mol/L based on the measured concentration

and the dilution factor.
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Shake-Flask Solubility Workflow

1. Add Excess Solid
to Solvent

2. Agitate at Constant Temp
(24-72h to Equilibrate)

3. Separate Phases
(Centrifuge/Settle)

4. Extract Supernatant
(Filtered Syringe)

5. Dilute Sample

6. Quantify Concentration
(HPLC or UV-Vis)

Click to download full resolution via product page

Caption: Standard workflow for determining thermodynamic solubility.

Spectroscopic Confirmation
Spectroscopy provides an unambiguous fingerprint of a molecule's structure. Comparing the

spectra of the free base and the hydrochloride salt confirms the chemical transformation.

¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy
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Trustworthiness: NMR is a primary tool for structural elucidation. The formation of the

anilinium salt causes predictable changes. In the ¹H NMR spectrum, the N-H protons of the

free base (-NH₂) will be replaced by a broader, downfield-shifted signal for the anilinium

protons (-NH₃⁺). Protons on the aromatic ring, particularly those ortho and para to the amino

group, will also experience a downfield shift due to the increased electron-withdrawing

nature of the -NH₃⁺ group compared to -NH₂. ¹⁹F NMR is equally critical; the fluorine nucleus

is highly sensitive to changes in the electronic environment of the ring, and its chemical shift

will be altered upon salt formation.[8]

Protocol:

Prepare a ~5-10 mg/mL solution of the sample in a deuterated solvent (e.g., D₂O or

DMSO-d₆, as the salt is soluble in these).

Transfer the solution to a standard 5 mm NMR tube.

Acquire ¹H and ¹⁹F spectra on a calibrated NMR spectrometer (e.g., 400 MHz or higher).

Process the data (Fourier transform, phase correction, and baseline correction) and

integrate the signals.

Compare the resulting chemical shifts to those of the free base to confirm protonation.

Infrared (IR) Spectroscopy

Trustworthiness: IR spectroscopy excels at identifying functional groups. The most telling

change upon conversion to the hydrochloride salt is in the N-H stretching region. The sharp,

distinct N-H stretches of the primary amine (typically 3300-3500 cm⁻¹) will be replaced by a

very broad and strong absorption band from 2200-3200 cm⁻¹, which is characteristic of the

N-H stretching vibrations in an ammonium salt.[9][10]

Protocol:

Place a small amount of the dry salt powder directly onto the diamond crystal of an

Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

Apply pressure to ensure good contact.
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Collect the spectrum, typically by co-adding 16 or 32 scans, over a range of 4000-400

cm⁻¹.

Identify the characteristic broad ammonium N-H stretch to confirm salt formation.

Section 4: Impact of Physical Properties on Drug
Development
The physical properties detailed above are not isolated data points but are interconnected

variables that dictate the path of drug development.

Property Interrelation in Drug Development

Core Physical Properties Solubility Melting Point / Stability Crystal Form (Polymorphism)

Drug Development Outcomes Formulation Design Bioavailability Shelf-Life & Storage

Dictates liquid
formulation options

Rate-limiting step
for absorption

Higher MP often correlates
with better stability

Different polymorphs have
different properties Affects dissolution rate

Click to download full resolution via product page

Caption: Relationship between physical properties and development outcomes.

Solubility and Bioavailability: The enhanced aqueous solubility of the hydrochloride salt is

paramount. Poor solubility is a leading cause of low oral bioavailability, where the drug

cannot dissolve effectively in the gastrointestinal tract to be absorbed into the bloodstream.

Melting Point, Stability, and Shelf-Life: A high melting point often correlates with greater

thermal stability of the crystal lattice, which is crucial for ensuring the drug's shelf-life and

preventing degradation under various storage conditions.
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Crystallinity and Formulation: The specific crystalline form (polymorph) of the salt can

influence its solubility, dissolution rate, and manufacturing properties (e.g., flowability,

compressibility). Characterizing the crystal structure via techniques like Powder X-ray

Diffraction (PXRD) is a mandatory step in formal drug development to ensure batch-to-batch

consistency.

Section 5: Safety and Handling
While specific toxicological data for 2-Bromo-3-fluoroaniline hydrochloride is not available,

the safety profile of the free base should be used as a primary guide.

Hazards: The free base is classified as harmful if swallowed and causes skin and serious

eye irritation.[4][11][12]

Handling Precautions: Handle in a well-ventilated area, preferably in a chemical fume hood.

[11] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.[13] Avoid creating dust.[13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][11]

This guide provides a comprehensive framework for understanding, predicting, and

experimentally verifying the essential physical properties of 2-Bromo-3-fluoroaniline
hydrochloride. By combining known data with established scientific principles and detailed

protocols, researchers can confidently characterize this important intermediate, paving the way

for its successful application in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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